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Compound of Interest

Compound Name: Metalaxyl-13C6

Cat. No.: B1146161

An In-depth Whitepaper on the Isotopic Standard for the Fungicide Metalaxyl

This technical guide provides comprehensive information on Metalaxyl-13C6, a stable isotope-
labeled internal standard for the fungicide metalaxyl. It is intended for researchers, scientists,
and professionals in drug development and analytical chemistry who require detailed technical
data and protocols for the use of this compound in quantitative analysis.

Core Compound Data

Metalaxyl-13C6 is a critical tool for accurate quantification of metalaxyl residues in various
matrices. Its physical and chemical properties are summarized below.

Property Value

CAS Number 1356199-69-3

Molecular Formula 13C6CoH21NO4

Molecular Weight 285.29 g/mol

Appearance Solid

Application Internal standard for metalaxyl analysis
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Fungicidal Mechanism of Action: The Role of
Metalaxyl

Metalaxyl-13C6 is chemically and biologically equivalent to its unlabeled counterpart,
metalaxyl, and is therefore expected to exhibit the same mechanism of action. Metalaxyl is a
systemic fungicide that is particularly effective against oomycete pathogens, such as
Phytophthora and Pythium species, which cause diseases like late blight and downy mildew.

The primary mode of action of metalaxyl is the inhibition of protein synthesis in fungi.[1]
Specifically, it targets and inhibits the activity of RNA polymerase |, an enzyme essential for the
transcription of ribosomal RNA (rRNA) genes.[2][3][4][5] By disrupting rRNA synthesis,
metalaxyl effectively halts the production of ribosomes, which are the cellular machinery for
protein synthesis. This cessation of protein production ultimately leads to the inhibition of fungal
growth and reproduction.[2][3]

The systemic nature of metalaxyl allows it to be absorbed by the plant and transported
throughout its tissues, providing comprehensive protection against fungal pathogens.[3]
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Mechanism of action of Metalaxyl in oomycete fungi.

Experimental Protocols: Quantification of Metalaxyl
using Metalaxyl-13C6

Metalaxyl-13C6 is employed as an internal standard in isotope dilution mass spectrometry
(IDMS) for the accurate quantification of metalaxyl residues in various samples, including
crops, soil, and water. The following is a representative experimental protocol based on the
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widely used QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method coupled
with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To determine the concentration of metalaxyl in a food matrix (e.g., scallions) using
Metalaxyl-13C6 as an internal standard.

1. Sample Preparation (QUEChERS)

» Homogenization: Weigh 10 g of a homogenized scallion sample into a 50 mL centrifuge tube.

 Fortification: Spike the sample with a known concentration of Metalaxyl-13C6 solution.

o Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

e Salting Out: Add a salt mixture (e.g., magnesium sulfate and sodium chloride) to induce
phase separation. Shake vigorously for 1 minute.

» Centrifugation: Centrifuge the tube at a specified speed and temperature (e.g., 4000 rpm for
5 minutes).

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper
acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18) to
remove interfering matrix components. Vortex for 30 seconds and centrifuge.

o Final Extract: The supernatant is the final extract ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

e Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer with an electrospray ionization (ESI) source.

e Chromatographic Column: A suitable C18 column for reverse-phase chromatography.

o Mobile Phase: A gradient of water with a modifier (e.g., formic acid) and an organic solvent
(e.g., acetonitrile or methanol).

e Injection Volume: Typically 1-10 pL.
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e Mass Spectrometry: Operate the mass spectrometer in positive ion mode using Multiple
Reaction Monitoring (MRM).

o MRM Transitions:

» Metalaxyl: Monitor for a specific precursor ion to product ion transition (e.g., m/z 280.1
- 220.1).

» Metalaxyl-13C6: Monitor for the corresponding shifted transition (e.g., m/z 286.1 —
226.1).

e Quantification: The concentration of metalaxyl in the sample is determined by comparing the
peak area ratio of the analyte to the internal standard against a calibration curve prepared
with known concentrations of both compounds.
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Workflow for Metalaxyl analysis using an internal standard.
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Conclusion

Metalaxyl-13C6 is an indispensable tool for the accurate and reliable quantification of
metalaxyl in complex matrices. Its use in isotope dilution mass spectrometry-based methods,
such as QUEChERS-LC-MS/MS, allows for the correction of matrix effects and variations in
extraction recovery, leading to highly precise analytical results. Understanding the fungicidal
mechanism of its unlabeled analogue, metalaxyl, provides the necessary context for the
significance of monitoring its residues in agricultural and environmental samples. This guide
serves as a foundational resource for researchers implementing analytical methods for
metalaxyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

